1-[2-[2-(2-Fluorophenoxy)ethoxy]ethyl]-4-methylpiperazine

• IUPAC Name: 1-[2-[2-(2-fluorophenoxy)ethoxy]ethyl]-4-methylpiperazine
• InChI: InChI=1S/C15H23FN2O2/c1-17-6-8-18(9-7-17)10-11-19-12-13-20-15-5-3-2-4-14(15)16/h2-5H,6-13H2,1H3
• InChI Key: QBCKGQHDDYHONB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CCOCCOC2=CC=CC=C2F
• Molecular Formula: C15H23FN2O2
• Molecular Weight: 282.35 g/mol

Description

1-[2-[2-(2-Fluorophenoxy)ethoxy]ethyl]-4-methylpiperazine is a chemical compound with a complex structure that includes a piperazine ring substituted with a fluorophenoxy group and an ethoxyethyl chain

Preparation Methods

The synthesis of 1-[2-[2-(2-Fluorophenoxy)ethoxy]ethyl]-4-methylpiperazine typically involves multiple steps. One common method includes the reaction of piperazine with 2-(2-fluorophenoxy)ethanol under specific conditions to form the desired product. The reaction conditions often involve the use of solvents and catalysts to facilitate the reaction and improve yield. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high purity and yield .

Chemical Reactions Analysis

1-[2-[2-(2-Fluorophenoxy)ethoxy]ethyl]-4-methylpiperazine can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve the use of reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles. Common reagents and conditions used in these reactions include solvents like ethanol or methanol, and catalysts such as palladium on carbon.

Scientific Research Applications

1-[2-[2-(2-Fluorophenoxy)ethoxy]ethyl]-4-methylpiperazine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of other complex organic compounds.

Biology: The compound is studied for its potential biological activities, including its interaction with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development for treating certain diseases.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[2-[2-(2-Fluorophenoxy)ethoxy]ethyl]-4-methylpiperazine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets, leading to various biological effects. The pathways involved in its mechanism of action are complex and depend on the specific context in which the compound is used .

Comparison with Similar Compounds

1-[2-[2-(2-Fluorophenoxy)ethoxy]ethyl]-4-methylpiperazine can be compared with other similar compounds, such as:

• 1-[2-[2-(2-Fluorophenoxy)ethoxy]ethyl]piperidine
• 1-[2-[2-(2-Fluorophenoxy)ethoxy]ethyl]pyrrolidine These compounds share structural similarities but differ in their specific chemical properties and potential applications. The unique combination of the piperazine ring and the fluorophenoxy group in 1-[2-[2-(2-Fluorophenoxy)ethoxy]ethyl]-4-methylpiperazine makes it distinct and valuable for various research purposes .